Cas no 24581-99-5 (Methyl (4-Bromo-2-formylphenoxy)acetate)

• Product Name: Methyl (4-Bromo-2-formylphenoxy)acetate
• CAS No: 24581-99-5
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD02629616
• CID: 1078593
• PubChem ID: 883085
• Update Time: 2025-09-23

Methyl (4-Bromo-2-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-bromo-2-formylphenoxy)acetate
• Methyl (4-bromo-2-formylphenoxy)acetate
• (4-bromo-2-formylphenoxy)acetic acid methyl ester
• acetic acid, (4-bromo-2-formylphenoxy)-, methyl ester
• AKOS B028939
• AKOS BB873
• methyl (4-bromo-2-formylphenoxy)acetate(SALTDATA: FREE)
• UKRORGSYN-BB BBV-199845
• methyl2-(4-bromo-2-formylphenoxy)acetate
• methyl 2-(4-bromo-2-formyl-phenoxy)acetate
• MFCD02629616
• SR-01000235425-1
• G73633
• SR-01000235425
• ALBB-011987
• CS-0314172
• AKOS000103494
• STK397493
• VS-08051
• Methyl(4-bromo-2-formylphenoxy)acetate
• 24581-99-5
• BBL025682
• DB-130014
• Methyl (4-Bromo-2-formylphenoxy)acetate

• MDL： MFCD02629616
• Inchi： 1S/C10H9BrO4/c1-14-10(13)6-15-9-3-2-8(11)4-7(9)5-12/h2-5H,6H2,1H3
• InChI Key： BGCBNZCJIJRUAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC(=O)OC

Computed Properties

• Exact Mass: 271.96837
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Methyl (4-Bromo-2-formylphenoxy)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)